Cas no 896312-77-9 (N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-2,5-difluorobenzene-1-sulfonamide)

• Product Name: N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-2,5-difluorobenzene-1-sulfonamide
• CAS No: 896312-77-9
• MF: C₁₈H₁₈F₂N₂O₄S
• MW: 396.408330440521
• CID: 6447723
• Update Time: 2025-09-28

N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-2,5-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-2,5-difluorobenzene-1-sulfonamide
• N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-2,5-difluorobenzenesulfonamide

• Inchi： 1S/C18H18F2N2O4S/c1-2-26-15-6-4-14(5-7-15)22-11-13(10-18(22)23)21-27(24,25)17-9-12(19)3-8-16(17)20/h3-9,13,21H,2,10-11H2,1H3
• InChI Key： WJYQZLFDDKPTGZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2CC(=O)N(C3=CC=C(OCC)C=C3)C2)(=O)=O)=CC(F)=CC=C1F

Additional information on N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-2,5-difluorobenzene-1-sulfonamide

N-1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-yl-2,5-Difluorobenzene-1-Sulfonamide: A Comprehensive Overview

The compound N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-2,5-difluorobenzene-1-sulfonamide (CAS No. 896312-77-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a sulfonamide group, a pyrrolidinone ring, and an ethoxyphenyl substituent. The presence of these functional groups makes it a versatile compound with unique properties that have been explored in recent scientific studies.

Recent research has highlighted the importance of sulfonamides in drug design due to their ability to modulate enzyme activity and receptor binding. The 5-oxopyrrolidin ring in this compound contributes to its stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the ethoxyphenyl group enhances the molecule's solubility and permeability, which are critical factors in drug delivery systems.

The synthesis of N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-2,5-difluorobenzene-1-sulfonamide involves a multi-step process that combines advanced organic chemistry techniques. The use of fluorine atoms in the benzene ring introduces electronic effects that can influence the compound's reactivity and selectivity. These properties have been leveraged in recent studies to develop novel materials for optoelectronic devices, where fluorinated aromatic compounds are known for their excellent charge transport capabilities.

In terms of biological activity, this compound has shown potential as an inhibitor of certain kinases and proteases. Its ability to interact with these enzymes suggests its role in the development of targeted therapies for diseases such as cancer and inflammatory disorders. Furthermore, the sulfonamide group is known to exhibit anti-inflammatory properties, which aligns with its potential use in pharmacological applications.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular docking studies have revealed that the pyrrolidinone ring plays a crucial role in binding to specific protein targets, which could be exploited for designing more effective drugs. Additionally, the ethoxyphenyl substituent has been shown to enhance the molecule's ability to penetrate cellular membranes, improving its bioavailability.

The structural uniqueness of N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-2,5-difluorobenzene-1-sulfonamide also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor technology. The incorporation of fluorine atoms further enhances its compatibility with metal surfaces, making it a candidate for advanced coatings and corrosion-resistant materials.

In conclusion, N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-2,5-difluorobenzene-1-sulfonamide (CAS No. 896312-77